![molecular formula C20H23N3O2S B2993628 N-(4-(diethylamino)-2-methylphenyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide CAS No. 946317-10-8](/img/structure/B2993628.png)
N-(4-(diethylamino)-2-methylphenyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(diethylamino)-2-methylphenyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide, also known as DMXAA or ASA404, is a synthetic small molecule that has been studied for its potential use as an anticancer agent. DMXAA was first synthesized in the 1990s by a team of researchers at Auckland Cancer Society Research Centre in New Zealand. Since then, it has been the subject of numerous scientific studies investigating its synthesis, mechanism of action, and potential applications in cancer treatment.
Scientific Research Applications
Anticancer Research
Isoxazole scaffolds are explored for their anticancer properties, potentially acting as HDAC inhibitors which play a role in gene expression and cancer progression .
Antibacterial and Antimicrobial Studies
Functionalized isoxazoles, including those with thiophene moieties, may exhibit antibacterial and antimicrobial activities , which can be valuable in developing new antibiotics .
Antioxidant Properties
The isoxazole ring might contribute to antioxidant properties , which are important in combating oxidative stress related to various diseases .
Material Science
Isoxazole derivatives have applications in material science, such as photochromic materials , electrochemical probes , and components in dye-sensitized solar cells .
Agriculture
In agriculture, isoxazole compounds could be used to develop new pesticides or growth regulators , leveraging their biological activity .
Neurological Research
Given that some isoxazole derivatives act on the GABA receptors or as neurotoxins, there’s potential for research into neurological effects or treatments .
properties
IUPAC Name |
N-[4-(diethylamino)-2-methylphenyl]-2-(5-thiophen-2-yl-1,2-oxazol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O2S/c1-4-23(5-2)16-8-9-17(14(3)11-16)21-20(24)13-15-12-18(25-22-15)19-7-6-10-26-19/h6-12H,4-5,13H2,1-3H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQENZTCVXFOGDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC(=C(C=C1)NC(=O)CC2=NOC(=C2)C3=CC=CS3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.